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Compound of Interest

Compound Name: H2L 5765834

Cat. No.: B1662645 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information for validating the activity of H2L 5765834 in a new

assay. It includes troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and data presentation to facilitate your research.

H2L 5765834 Properties
H2L 5765834 is an antagonist of the lysophosphatidic acid (LPA) receptors LPA₁, LPA₃, and

LPA₅.[1][2] It displays no significant effect on LPA₂ or LPA₄ receptors.[1]

Property Value

Molecular Formula C₂₁H₁₂N₂O₇

Molecular Weight 404.33

Mechanism of Action Antagonist of LPA₁, LPA₃, and LPA₅ receptors

Inhibitory Concentrations
Target IC₅₀ (nM)

LPA₁ 94

LPA₃ 752

LPA₅ 463
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Source: MedchemExpress.com[1]

LPA Receptor Signaling Pathway
Lysophosphatidic acid (LPA) is a bioactive lipid that signals through at least six G protein-

coupled receptors (GPCRs), namely LPA₁₋₆.[3] H2L 5765834 antagonizes a subset of these

receptors, thereby inhibiting downstream signaling cascades. The simplified signaling pathway

for the targeted receptors is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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